Cas no 129389-67-9 (D-threo-Ritalinic Acid)

• Product Name: D-threo-Ritalinic Acid
• CAS No: 129389-67-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1060579
• PubChem ID: 10922012
• Update Time: 2025-09-28

D-threo-Ritalinic Acid Chemical and Physical Properties

Names and Identifiers

• D-threo-Ritalinic Acid
• (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetic acid
• D-threo-Ritalinic Ac
• (R,R)-RitalinicAcid-d5TFASalt
• d-Ritalinic Acid
• (αR,2R)-α-Phenyl-2-piperidineacetic Acid
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, (.ALPHA.R,2R)-
• GT4165RS9H
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, (.ALPHA.R,2R)-REL-
• DL-threo-Ritalinic acid
• 2MNC5Y0IMU
• 129389-67-9
• 54631-24-2
• MFCD27978230
• METHYLPHENIDATE ACID
• ETHYLPHENIDATE ACID
• alpha-Phenyl-2-piperidineacetic acid, threo, (+/-)
• INGSNVSERUZOAK-VXGBXAGGSA-N
• Ritalinic acid, D-threo-
• 2-Piperidineacetic acid, a-phenyl-, (aR,2R)-rel-; 2-Piperidineacetic acid, a-phenyl-, (R*,R*)-(+/-)-; 2-Piperidineacetic acid, a-phenyl-, (R*,R*)-; DL-threo-Ritalinic acid; (2RS)-Phenyl-[(2RS)-piperidin-2-yl]acetic acid; rel-(aR,2R)-a-Phenyl-2-piperidineacetic acid
• DL-threo-Ritalinic Acid (1mg/ml in Acetonitrile)
• UNII-2MNC5Y0IMU
• d-threo ritalinic acid
• SCHEMBL6099068
• METHYLPHENIDATE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• UNII-GT4165RS9H
• .ALPHA.-PHENYL-2-PIPERIDINEACETIC ACID, THREO-(+/-)-
• 2-Piperidineacetic acid, alpha-phenyl-, (alphaR,2R)-
• (aR,2R)-a-Phenyl-2-piperidineacetic Acid; d-Ritalinic Acid
• Threo-ritalinic acid, D-
• (+)-Threo-ritalinic acid

• Inchi： 1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16)/t11-,12-/m1/s1
• InChI Key： INGSNVSERUZOAK-VXGBXAGGSA-N
• SMILES： OC([C@H](C1C=CC=CC=1)[C@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.32570